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Compound of Interest

Compound Name: Emd 52297

CAS No.: 129049-51-0

Cat. No.: B1671207

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of EMD 534085, a

potent and selective inhibitor of the mitotic kinesin Eg5 (KIF11), in preclinical mouse models of

cancer. The provided protocols are based on available data and established methodologies for

in vivo xenograft studies.

Introduction
EMD 534085 is a small molecule inhibitor that targets Eg5, a motor protein essential for the

formation of the bipolar mitotic spindle during cell division. By inhibiting Eg5, EMD 534085

induces mitotic arrest, leading to apoptosis in proliferating cancer cells. Preclinical studies have

demonstrated its antitumor activity in various cancer models, making it a compound of interest

for cancer research and drug development.

Mechanism of Action: Eg5 Inhibition
EMD 534085 allosterically binds to Eg5, preventing its interaction with microtubules. This

inhibition disrupts the outward push required for centrosome separation, resulting in the
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formation of a monopolar spindle. Cells are unable to progress through mitosis and ultimately

undergo apoptosis.
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To cite this document: BenchChem. [Application Notes and Protocols for EMD 534085 in
Mouse Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671207/docs#application-notes-and-protocols-for-
emd-534085-in-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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